Cas no 2228454-14-4 (2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine)

• Product Name: 2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine
• CAS No: 2228454-14-4
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 6423232
• PubChem ID: 165946332
• Update Time: 2025-05-19

2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine
• 2-chloro-5-[(4-methoxypiperidin-4-yl)methyl]pyridine
• EN300-1982109
• 2228454-14-4

• Inchi： 1S/C12H17ClN2O/c1-16-12(4-6-14-7-5-12)8-10-2-3-11(13)15-9-10/h2-3,9,14H,4-8H2,1H3
• InChI Key： FTQTZYUPYJRBCM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1(CCNCC1)OC

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine

2-Chloro-5-(4-Methoxypiperidin-4-yl)methylpyridine: A Comprehensive Overview

2-Chloro-5-(4-methoxypiperidin-4-yl)methylpyridine, with the CAS number 2228454-14-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug design and development. The structure of this molecule features a pyridine ring substituted with a chlorine atom at position 2 and a 4-methoxypiperidin-4-ylmethyl group at position 5. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of 2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and ring-closing processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the construction of the pyridine core and its substituents. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for subsequent biological evaluations.

From a pharmacological perspective, 2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine has been explored for its potential as a modulator of various biological targets. Recent studies have highlighted its ability to interact with G-protein coupled receptors (GPCRs), which are critical in regulating numerous physiological processes. Specifically, this compound has shown promise as an antagonist of certain chemokine receptors, which are implicated in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The presence of the 4-methoxypiperidine group plays a pivotal role in modulating the compound's pharmacokinetic properties, including its bioavailability and metabolic stability.

In addition to its receptor-modulating activity, 2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine has also been investigated for its potential as an inhibitor of enzyme pathways associated with neurodegenerative diseases. For example, preclinical studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is linked to Alzheimer's disease. The chlorine substituent at position 2 of the pyridine ring is believed to enhance the compound's binding affinity to AChE, thereby improving its therapeutic potential.

The structural versatility of 2-chloro-5-(4-methoxypiperidin-4-yl)methylpyridine also makes it a valuable scaffold for further chemical modifications. Researchers have employed various strategies, such as alkylation and acylation, to introduce additional functional groups that can fine-tune the compound's biological activity. For instance, the introduction of electron-withdrawing groups at specific positions on the pyridine ring has been shown to enhance its inhibitory activity against certain kinase enzymes.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 2-chloro-5-(4-methoxypiperidin-4-ymethylpyridine). These methods provide precise insights into the molecular composition and stereochemistry of the compound, ensuring that it meets rigorous quality control standards for pharmaceutical applications.

In conclusion, 2-chloro-5-(4-methoxypiperidin-4-ymethylpyridine) represents a promising lead compound in drug discovery research. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutics with improved efficacy and safety profiles.